3-(1,3-Benzodioxol-5-yl)-6-({[3-(2-bromophenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine

• IUPAC Name: 5-[[6-(1,3-benzodioxol-5-yl)pyridazin-3-yl]sulfanylmethyl]-3-(2-bromophenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C20H13BrN4O3S/c21-14-4-2-1-3-13(14)20-22-18(28-25-20)10-29-19-8-6-15(23-24-19)12-5-7-16-17(9-12)27-11-26-16/h1-9H,10-11H2
• InChI Key: YFQNQJKHUWKMLY-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C3=NN=C(C=C3)SCC4=NC(=NO4)C5=CC=CC=C5Br
• Molecular Formula: C20H13BrN4O3S
• Molecular Weight: 469.3 g/mol
• CAS No.: 1111316-52-9

Description

3-(1,3-Benzodioxol-5-yl)-6-({[3-(2-bromophenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine is a useful research compound. Its molecular formula is C20H13BrN4O3S and its molecular weight is 469.31. The purity is usually 95%.
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Scientific Research Applications

Biological Activities of Related Compounds

Compounds containing oxadiazole and coumarin derivatives, like the one , have been studied for their broad spectrum of pharmacological activities. Research indicates that these molecules exhibit anti-diabetic, anti-viral, anti-microbial, anticancer, anti-oxidant, anti-parasitic, anti-helminthic, anti-proliferative, anti-convulsant, anti-inflammatory, and antihypertensive activities (Jalhan et al., 2017). These findings suggest a potential for discovering new therapeutic agents from compounds featuring similar structural frameworks.

Another study explored the antitubercular activity of compounds containing the 5-(pyridin-4-yl)-1,3,4-oxadiazol-2-amine moiety, showing significant in vitro efficacy against various strains of mycobacteria, indicating the potential for the development of new anti-TB compounds (Asif, 2014).